Cas no 1805968-88-0 (4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805968-88-0
• MF: C₆H₄Br₂F₂N₂O₂S
• MW: 365.977965354919
• CID: 4811482
• Update Time: 2025-06-08

4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H4Br2F2N2O2S/c7-2-1-12-4(6(9)10)5(3(2)8)15(11,13)14/h1,6H,(H2,11,13,14)
• InChI Key： XOMNNBBRYBDXGR-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4

Additional information on 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide

Research Brief on 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805968-88-0): Recent Advances and Applications

4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805968-88-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique brominated and difluoromethylated structure, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and pharmaceutical agents. Recent studies have explored its potential in targeting specific biological pathways, making it a subject of interest for researchers in drug discovery and development.

Recent research has focused on the synthesis and optimization of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide to enhance its reactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key building block in the development of sulfonamide-based inhibitors for carbonic anhydrase isoforms. The study highlighted the compound's ability to modulate enzyme activity through selective binding, which could have implications for treating conditions such as glaucoma and cancer. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions, providing a structural basis for further optimization.

Another significant application of this compound lies in its role as a precursor for the synthesis of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide into a series of sulfonamide derivatives with potent activity against drug-resistant bacterial strains. The study emphasized the importance of the difluoromethyl group in enhancing membrane permeability and metabolic stability, which are critical factors in overcoming antibiotic resistance. These findings underscore the compound's potential in addressing the global challenge of antimicrobial resistance.

In addition to its pharmacological applications, 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide has also been investigated for its utility in chemical biology probes. A recent publication in ACS Chemical Biology (2023) described its use in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe's high selectivity and sensitivity were attributed to the unique electronic properties conferred by the bromine and difluoromethyl substituents, enabling real-time monitoring of oxidative stress in live cells. This advancement opens new avenues for studying oxidative damage in diseases such as neurodegenerative disorders and cancer.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide. A 2023 review in Organic Process Research & Development highlighted the need for greener and more efficient synthetic routes to reduce environmental impact and production costs. The review also discussed the importance of improving the compound's solubility and bioavailability for broader therapeutic applications. Future research directions may include the exploration of novel derivatives and hybrid molecules to further expand its utility in drug discovery and chemical biology.

In conclusion, 4,5-Dibromo-2-(difluoromethyl)pyridine-3-sulfonamide (CAS: 1805968-88-0) represents a valuable scaffold in medicinal chemistry and chemical biology. Its diverse applications, ranging from enzyme inhibition to antimicrobial activity and cellular probing, highlight its versatility and potential for future innovations. Continued research efforts aimed at optimizing its properties and expanding its applications will be crucial in unlocking its full potential in the biomedical sciences.